Cas no 76151-66-1 (Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]-)

Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]- structure
76151-66-1 structure
Product Name:Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]-
CAS No:76151-66-1
MF:C14H9N3O6S2
MW:379.367760419846
CID:538250
PubChem ID:12630365
Update Time:2025-04-19

Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-[[(2,4-dinitrophenyl)methyl]sulfonyl]-
    • 2-[(2,4-dinitrophenyl)methylsulfonyl]-1,3-benzothiazole
    • 2-[(2,4-Dinitrophenyl)methanesulfonyl]-1,3-benzothiazole
    • DTXSID70504969
    • 76151-66-1
    • Inchi: 1S/C14H9N3O6S2/c18-16(19)10-6-5-9(12(7-10)17(20)21)8-25(22,23)14-15-11-3-1-2-4-13(11)24-14/h1-7H,8H2
    • InChI Key: GXJUFAGQVNYNAK-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)(CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 378.99337
  • Monoisotopic Mass: 378.99327736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 175Ų

Experimental Properties

  • PSA: 133.31
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